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Compound of Interest

Compound Name: 2-Phenyl-2-imidazoline

Cat. No.: B1199978 Get Quote

Technical Support Center: 2-Phenyl-2-
imidazoline
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2-Phenyl-2-imidazoline.

Frequently Asked Questions (FAQs)
Q1: What is 2-Phenyl-2-imidazoline and what are its primary applications in research?

A1: 2-Phenyl-2-imidazoline, with CAS number 936-49-2, is an off-white powder.[1] It is

primarily used in industrial and scientific research.[2] Key applications include its use as a

crosslinker for epoxy powder coatings, an accelerator for dicyandiamide, epoxy/polyester

hybrids, and epoxy-phenolic powder coatings.[1] It also serves as a catalyst for N-arylation of

indoles and epoxy-carbonyl reactions.[3]

Q2: What are the main hazards associated with 2-Phenyl-2-imidazoline?

A2: 2-Phenyl-2-imidazoline is classified with several hazard statements:

Harmful if swallowed (H302).[2][3][4][5][6]

Causes skin irritation (H315).[2][3][4][5][6]
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Causes serious eye damage or irritation (H318/H319).[2][3][4][6]

May cause respiratory irritation (H335).[4][5][6]

Very toxic to aquatic life with long-lasting effects (H410/H411).[2][3][4][7]

Q3: What are the proper storage conditions for 2-Phenyl-2-imidazoline?

A3: Store 2-Phenyl-2-imidazoline in a tightly closed container in a cool, dry, and well-

ventilated area.[1][4][7][8] It should be stored away from incompatible substances such as

strong oxidizing agents.[8]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: When handling 2-Phenyl-2-imidazoline, it is crucial to wear appropriate personal

protective equipment. This includes:

Eye/Face Protection: Safety glasses with side-shields, tightly fitting safety goggles, or a face

shield are necessary.[2][4][7][8]

Skin Protection: Wear impervious clothing and protective gloves.[2][4][7][8] Gloves should be

inspected before use and disposed of properly after.[4][7]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8] In some cases, a

full-face respirator may be required.[2]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Solution:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[8] Seek medical attention if irritation develops or

persists.[8]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do.[2][4] Seek immediate medical attention.[2][8]

Issue: Inhalation of Dust

Solution:

Move the affected person to fresh air immediately.[4][8]

If the person is not breathing, give artificial respiration.[4][8]

If breathing is difficult, provide oxygen.[8]

Seek medical attention if a cough or other symptoms appear.[8]

Issue: Accidental Ingestion

Solution:

Do NOT induce vomiting.[6]

If the person is conscious, rinse their mouth with water.[2][4][7][8]

Never give anything by mouth to an unconscious person.[4][7][8]

Seek immediate medical attention.[8]

Issue: Small Spill of 2-Phenyl-2-imidazoline Powder

Solution:

Ensure adequate ventilation and wear appropriate PPE.[4][8]

Avoid generating dust.[4][8]

Vacuum or sweep up the material.[8]

Place the collected material into a suitable, closed container for disposal.[4][8]
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Wash the spill area thoroughly.

Data Presentation
Physical and Chemical Properties

Property Value

Appearance Light yellow crystals or off-white powder[1][8]

Molecular Formula C₉H₁₀N₂[1][8]

Molecular Weight 146.19 g/mol [4][8]

Melting Point 94 - 102 °C[1][6][8]

Boiling Point 188 °C[6]

Flash Point 201 °C (393.8 °F)[3][6][8]

Solubility Soluble in alcohols[8]

Exposure Control and Personal Protection

Exposure Control Recommendation

Engineering Controls

Use in a well-ventilated area.[8] Facilities should

be equipped with an eyewash station and a

safety shower.[8]

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[2][8]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][8]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or irritation is experienced.[4][8]
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While specific, detailed experimental protocols are proprietary and depend on the exact

research context, a general methodology for using 2-Phenyl-2-imidazoline as a catalyst or

accelerator in a reaction is outlined below.

General Protocol for Use as a Catalyst/Accelerator

Preparation:

Work in a well-ventilated fume hood.

Don all required PPE, including safety glasses, lab coat, and appropriate gloves.

Ensure all glassware is clean and dry.

Reaction Setup:

Under an inert atmosphere (e.g., nitrogen or argon), add the reactants and solvent to the

reaction vessel.

Weigh the required amount of 2-Phenyl-2-imidazoline in a separate, clean container.

Add the 2-Phenyl-2-imidazoline to the reaction mixture with stirring.

Reaction:

Heat the reaction mixture to the desired temperature as specified in your specific protocol.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,

HPLC).

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction if necessary, following your specific protocol.

Extract the product and purify it using standard laboratory techniques such as

crystallization or chromatography.
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Waste Disposal:

Dispose of all chemical waste, including any unused 2-Phenyl-2-imidazoline and

contaminated materials, according to institutional and local regulations.[4]

Visualizations

Initial Assessment

Response Actions Follow-up

Spill Occurs Assess Spill Size
and Immediate Danger

Evacuate Area
(If Large or Dangerous)

Large/Dangerous

Don Appropriate PPESmall/Manageable Report IncidentContain Spill Clean Up Spill
(Sweep/Vacuum)

Dispose of Waste in
Sealed Container Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Phenyl-2-imidazoline spill.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Gather Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Compound Carefully
to Avoid Dust

Transfer to Reaction Vessel

Handle Solutions with Care

Clean Contaminated Glassware

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Phenyl-2-imidazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for 2-Phenyl-2-
imidazoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199978#safe-handling-and-storage-procedures-for-
2-phenyl-2-imidazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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